Cas no 343372-38-3 (4-methoxy-N'-[3-(trifluoromethyl)quinoxalin-2-yl]benzohydrazide)

• Product Name: 4-methoxy-N'-[3-(trifluoromethyl)quinoxalin-2-yl]benzohydrazide
• CAS No: 343372-38-3
• CID: 4649216
• Update Time: 2025-08-05

4-methoxy-N'-[3-(trifluoromethyl)quinoxalin-2-yl]benzohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N'-[3-(trifluoromethyl)quinoxalin-2-yl]benzohydrazide

Additional information on 4-methoxy-N'-[3-(trifluoromethyl)quinoxalin-2-yl]benzohydrazide

Introduction to 4-methoxy-N'-[3-(trifluoromethyl)quinoxalin-2-yl]benzohydrazide (CAS No. 343372-38-3)

4-methoxy-N'-[3-(trifluoromethyl)quinoxalin-2-yl]benzohydrazide, identified by its Chemical Abstracts Service (CAS) number 343372-38-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzohydrazide class, characterized by its benzene ring substituted with a hydrazide functional group. The presence of a 4-methoxy group and a 3-(trifluoromethyl)quinoxalin-2-yl moiety imparts unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The structural framework of 4-methoxy-N'-[3-(trifluoromethyl)quinoxalin-2-yl]benzohydrazide combines elements from two distinct pharmacophoric regions: the benzohydrazide moiety and the quinoxaline scaffold. The benzohydrazide group is well-known for its role in the synthesis of various bioactive molecules, including antitubercular, antiviral, and anticancer agents. On the other hand, the quinoxaline ring system is frequently employed in medicinal chemistry due to its versatility and ability to interact with biological targets such as enzymes and receptors.

The introduction of a trifluoromethyl (CF₃) group at the 3-position of the quinoxaline ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors for drug efficacy and bioavailability. Additionally, the 4-methoxy substituent on the benzene ring further modulates the electronic properties of the molecule, influencing its reactivity and binding affinity. These structural features collectively contribute to the compound's potential as a lead molecule in therapeutic research.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 4-methoxy-N'-[3-(trifluoromethyl)quinoxalin-2-yl]benzohydrazide with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its structural similarity to known kinase inhibitors has prompted investigations into its potential role in cancer therapy.

In vitro studies have demonstrated that 4-methoxy-N'-[3-(trifluoromethyl)quinoxalin-2-yl]benzohydrazide can modulate the activity of certain enzymes by competing with natural substrates or by inducing conformational changes in the enzyme active site. These findings are supported by crystallographic analyses of enzyme-inhibitor complexes, which provide detailed insights into the molecular interactions at the atomic level. Such structural information is invaluable for optimizing drug candidates through structure-based drug design approaches.

The synthesis of 4-methoxy-N'-[3-(trifluoromethyl)quinoxalin-2-yl]benzohydrazide involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The use of advanced synthetic methodologies ensures high purity and yield, which are essential for preclinical and clinical studies. Researchers have explored various synthetic routes to introduce modifications at different positions of the molecule, allowing for fine-tuning of its pharmacological properties.

One notable aspect of 4-methoxy-N'-[3-(trifluoromethyl)quinoxalin-2-yl]benzohydrazide is its potential as a scaffold for developing novel derivatives with enhanced therapeutic profiles. By incorporating additional functional groups or altering existing ones, chemists can generate libraries of compounds for high-throughput screening (HTS). This approach has been successfully applied in identifying new drug candidates with improved potency, selectivity, and pharmacokinetic characteristics.

The pharmaceutical industry has shown increasing interest in exploring heterocyclic compounds like quinoxalines due to their diverse biological activities. The combination of a benzohydrazide moiety with a quinoxaline scaffold offers a unique opportunity to develop molecules with multiple modes of action. For instance, such compounds may simultaneously target an enzyme and an associated receptor, leading to synergistic therapeutic effects.

Preclinical studies are essential for evaluating the safety and efficacy of 4-methoxy-N'-[3-(trifluoromethyl)quinoxalin-2-yl]benzohydrazide before transitioning to human trials. Animal models provide valuable data on pharmacokinetics, toxicity profiles, and potential side effects. Additionally, pharmacogenomic studies can help identify genetic factors that influence drug response, ensuring personalized medicine approaches are considered in future clinical applications.

The development of novel therapeutics often requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The case of 4-methoxy-N'-[3-(trifluoromethyl)quinoxalin-2-yl]benzohydrazide exemplifies how integrating knowledge from different scientific domains can accelerate drug discovery processes. By leveraging cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug design platforms, researchers can uncover new insights into disease mechanisms and develop more effective treatments.

In conclusion,4-methoxy-N'-[3-(trifluoromethyl)quinoxalin-2-yl]benzohydrazide (CAS No. 343372-38-3) represents a promising compound with potential applications in various therapeutic areas. Its unique structural features make it an attractive candidate for further investigation in medicinal chemistry. As research continues to evolve,this molecule could play a significant role in addressing unmet medical needs through innovative drug development strategies.